Cas no 2171799-21-4 (3-amino-1-cyclopropyl-4-methylpiperidin-4-ol)

• Product Name: 3-amino-1-cyclopropyl-4-methylpiperidin-4-ol
• CAS No: 2171799-21-4
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6035270
• PubChem ID: 165604785
• Update Time: 2025-05-19

3-amino-1-cyclopropyl-4-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-cyclopropyl-4-methylpiperidin-4-ol
• 2171799-21-4
• EN300-1624489

• Inchi： 1S/C9H18N2O/c1-9(12)4-5-11(6-8(9)10)7-2-3-7/h7-8,12H,2-6,10H2,1H3
• InChI Key： QLGOQQZQAOVGHG-UHFFFAOYSA-N
• SMILES： OC1(C)CCN(CC1N)C1CC1

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-1-cyclopropyl-4-methylpiperidin-4-ol

Professional Introduction to 3-amino-1-cyclopropyl-4-methylpiperidin-4-ol (CAS No. 2171799-21-4)

3-amino-1-cyclopropyl-4-methylpiperidin-4-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized piperidine core. This compound, identified by the CAS number 2171799-21-4, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motifs present in this molecule, particularly the 3-amino and 1-cyclopropyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The piperidine ring is a privileged structure in drug discovery, known for its ability to mimic the bioactive scaffolds found in numerous natural products and biologically active molecules. The presence of both amino and hydroxyl functional groups in 3-amino-1-cyclopropyl-4-methylpiperidin-4-ol allows for diverse chemical modifications, enabling the synthesis of a wide array of derivatives with tailored pharmacological profiles. These modifications are crucial for optimizing drug-like properties such as solubility, metabolic stability, and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how structural features influence biological activity. The 3-amino group, for instance, can serve as a hydrogen bond acceptor or donor, critical for interactions with biological targets such as enzymes and receptors. Meanwhile, the 1-cyclopropyl moiety introduces steric bulk and rigidity, which can fine-tune binding interactions and improve pharmacokinetic profiles. These attributes make 3-amino-1-cyclopropyl-4-methylpiperidin-4-ol an attractive candidate for further exploration in drug design.

In the context of contemporary pharmaceutical research, there is a growing interest in developing treatments for complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The versatility of 3-amino-1-cyclopropyl-4-methylpiperidin-4-ol lies in its ability to be incorporated into diverse molecular frameworks. For example, it has been explored as a precursor in the synthesis of kinase inhibitors, which are pivotal in cancer therapy. The compound’s ability to modulate enzyme activity makes it a promising candidate for targeting pathways involved in disease progression.

The synthesis of 3-amino-1-cyclopropyl-4-methylpiperidin-4-ol involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps often include cyclization reactions to form the piperidine core, followed by functional group interconversions to introduce the desired substituents. The use of advanced catalytic systems has improved the efficiency and selectivity of these reactions, reducing unwanted byproducts and enhancing overall yields.

The pharmacological evaluation of 3-amino-1-cyclopropyl-4-methylpiperidin-4-ol has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its potential as an intermediate in the development of compounds with anti-inflammatory and analgesic effects. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit additional therapeutic utilities upon further optimization.

The role of chirality in pharmaceuticals cannot be overstated, and 3-amino-1-cyclopropyl-4-methylpiperidin-4-ol is no exception. The presence of stereogenic centers can significantly impact biological activity, necessitating careful consideration during synthetic planning. Techniques such as chiral resolution and asymmetric synthesis are employed to obtain enantiomerically pure forms of this compound, ensuring that only the most active and safe derivatives are advanced into clinical development.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can now forecast the biological activity of molecules based on their structural features, allowing researchers to prioritize candidates like 3-amino-1-cyclopropyl-4-methylpiperidin-4-o more efficiently. This approach accelerates the drug development pipeline by minimizing costly experimental trials.

In conclusion, 3-amino-1-cyclopropyl-4-methylpiperidin-o (CAS No. 2171799-21-4) represents a compelling scaffold with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable building block for developing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.